N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperazinyl)-5-nitrobenzamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(4-methylpiperazin-1-yl)-5-nitrobenzamide
• InChI: InChI=1S/C19H21ClN4O3/c1-13-3-4-14(11-17(13)20)21-19(25)16-12-15(24(26)27)5-6-18(16)23-9-7-22(2)8-10-23/h3-6,11-12H,7-10H2,1-2H3,(H,21,25)
• InChI Key: DLSMYQNKUCUOEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCN(CC3)C)Cl
• Molecular Formula: C19H21ClN4O3
• Molecular Weight: 388.8 g/mol

Description

Synthesis Analysis

The synthesis of related benzamide compounds involves reactions that retain pharmacophoric groups responsible for their biological effects, without nucleophilic aromatic substitution of chlorine. These synthesis pathways typically involve the reaction of certain benzamides with amines to form water-soluble ammonium salts, as demonstrated in modifications of related compounds like Niclosamide (Phenasal) (Galkina et al., 2014).

Molecular Structure Analysis

Molecular structure determination, often through X-ray diffraction, reveals the spatial arrangement of atoms within the compound and the interactions stabilizing the structure, such as π-π conjugation and hydrogen bonding. For instance, studies on related compounds have detailed their crystal structures and the effects of these arrangements on their properties (He et al., 2014).

Chemical Reactions and Properties

The chemical reactivity of N-(3-chloro-4-methylphenyl)-2-(4-methyl-1-piperazinyl)-5-nitrobenzamide and its derivatives often involves the modification of functional groups to alter its pharmacological profile. Research has explored structural modifications to optimize receptor affinity and selectivity, as seen in studies on dopamine receptor ligands (Perrone et al., 2000).

Physical Properties Analysis

The physical properties, including melting point, solubility, and crystal structure, are crucial for understanding the compound's behavior in different environments. These properties are determined through various spectroscopic and diffraction methods, contributing to the comprehensive characterization of the compound.

Chemical Properties Analysis

Chemical properties, such as reactivity with other compounds, stability under different conditions, and the potential for forming derivatives, are integral to understanding the compound's utility and potential applications. For instance, the reactivity of benzamide compounds with amines to form soluble salts without substituting chlorine is a notable chemical property (Galkina et al., 2014).